Methyl 2-bromo-3,5-dimethoxybenzoate
Overview
Description
“Methyl 2-bromo-3,5-dimethoxybenzoate” is a chemical compound with the molecular formula C10H11BrO4 . It is a derivative of benzoic acid, specifically a methyl ester, with bromine and methoxy functional groups attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with a bromine atom and two methoxy groups (-OCH3) attached to it, along with a carboxylate ester group (-COOCH3) . The exact positions of these groups on the benzene ring can be inferred from the name of the compound: the bromine atom is at the 2nd position, and the methoxy groups are at the 3rd and 5th positions .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available sources. Its molecular weight is 275.09600 . Other properties such as density, boiling point, and melting point are not specified .Scientific Research Applications
Synthesis and Bioactivity : Han Lijun (2010) synthesized Methyl 3-bromo-2-(2′,3′-dibromo-4′,5′-dimethoxybenzoyl)-4,5-dimethoxybenzoate and investigated its inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), finding significant inhibitory activity (Han Lijun, 2010).
Chemical Properties and Reactions : Research by Cannon et al. (1971) explored the bromination of derivatives of resorcinol, including methyl 3,5-dimethoxybenzoate, revealing insights into hydrogen bromide-catalyzed rearrangements in these compounds (Cannon et al., 1971).
Synthesis of Herbicide Precursors : Liepa et al. (1992) discussed the preparation of bicyclic herbicide precursors using intramolecular Stork-Danheiser kinetic alkylation reactions of methyl 1-(haloalkyl)-3-methoxy-5-oxocyclohex-3-ene-1-carboxylate derivatives, including methyl 3,5-dimethoxybenzoate (Liepa et al., 1992).
Synthesis of Pharmaceutical Compounds : A study by Pişkin et al. (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base, starting from derivatives like methyl 3,5-dimethoxybenzoate. These compounds showed potential for applications in photodynamic therapy (Pişkin et al., 2020).
Catalytic Hydrogenation in Synthesis : Y. Xiu (2003) described the synthetic method of 3,5-dimethoxybenzaldehyde from 3,5-dihydroxybenzoic acid, utilizing methyl 3,5-dimethoxybenzoate as an intermediate, highlighting its role in the synthesis of chemical compounds (Y. Xiu, 2003).
properties
IUPAC Name |
methyl 2-bromo-3,5-dimethoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO4/c1-13-6-4-7(10(12)15-3)9(11)8(5-6)14-2/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQWVUYIQYUMGDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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